Cas no 59976-12-4 (1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]-)

• Product Name: 1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]-
• CAS No: 59976-12-4
• MF: C₁₇H₁₄Br₆O₄
• MW: 761.714661121368
• CID: 1617928
• Update Time: 2024-09-13

1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2,2-bis[(2,4,6-tribromophenoxy)methyl]-

• Inchi： 1S/C17H14Br6O4/c18-9-1-11(20)15(12(21)2-9)26-7-17(5-24,6-25)8-27-16-13(22)3-10(19)4-14(16)23/h1-4,24-25H,5-8H2
• InChI Key： BHDSTKOBYRZUJW-UHFFFAOYSA-N
• SMILES： C(O)C(COC1=C(Br)C=C(Br)C=C1Br)(COC1=C(Br)C=C(Br)C=C1Br)CO

Computed Properties

• Exact Mass: 755.59902

Experimental Properties

• Density: 2.240±0.06 g/cm3(Predicted)
• Boiling Point: 671.6±50.0 °C(Predicted)
• PSA: 58.92
• pka: 13.57±0.10(Predicted)